![molecular formula C7H11N3 B1454343 N-ethyl-6-methylpyridazin-3-amine CAS No. 1250628-49-9](/img/structure/B1454343.png)
N-ethyl-6-methylpyridazin-3-amine
Overview
Description
N-ethyl-6-methylpyridazin-3-amine, also known as EMPA or NS-106, is a heterocyclic organic compound with a pyridazine ring structure. It has a molecular formula of C7H11N3 and a molecular weight of 137.18 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridazine ring, which is a six-membered ring with two nitrogen atoms . The compound has a formal charge of 0 .Scientific Research Applications
Degradation of Hazardous Compounds
Nitrogen-containing compounds, such as N-ethyl-6-methylpyridazin-3-amine, are utilized in advanced oxidation processes to mineralize resistant compounds in the textile, agricultural, and chemical industries. These processes are effective for the degradation of a wide range of nitrogen-containing compounds, improving the efficacy of overall treatment schemes and addressing the occurrence of toxic and hazardous amino-compounds in water (Bhat & Gogate, 2021).
Synthesis of Fine Organic Materials
Amino-1,2,4-triazoles, which share structural similarities with this compound, are used as raw materials in the fine organic synthesis industry. These compounds are utilized in the production of agricultural products, pharmaceuticals, dyes, high-energy materials, and anti-corrosion additives. Their applications extend to the production of analytical reagents, flotation reagents, heat-resistant polymers, products with fluorescent properties, and ionic liquids, highlighting their versatility in applied sciences, biotechnology, energy, and chemistry (Nazarov et al., 2021).
Environmental and Health Impacts
The presence of nitrogen-containing compounds in surface waters, including the potential impact of compounds similar to this compound, has been reviewed. These compounds originate from both anthropogenic and natural sources, with their environmental fate and aquatic toxicity being of significant concern. The review highlights the need for further research on the prevalence and toxicity of amines, nitrosamines, and nitramines in natural waters before the environmental impact of new point sources can be adequately quantified (Poste et al., 2014).
properties
IUPAC Name |
N-ethyl-6-methylpyridazin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c1-3-8-7-5-4-6(2)9-10-7/h4-5H,3H2,1-2H3,(H,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNOJUWVVUNEZSV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NN=C(C=C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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